Tetrachloronickelate(2-)

Specification

• Molecular Formula: Cl4Ni-2
• Molecular Weight: 200.5 g/mol
• IUPAC Name: tetrachloronickel(2-)
• Standard InChI: InChI=1S/4ClH.Ni/h4*1H;/q;;;;+2/p-4
• Standard InChI Key: KONCEVMIEATMIH-UHFFFAOYSA-J
• SMILES: Cl[Ni-2](Cl)(Cl)Cl
• Canonical SMILES: Cl[Ni-2](Cl)(Cl)Cl

Introduction

Chemical Properties and Structure

Physical and Chemical Characteristics

Tetrachloronickelate(2-) exists as a component in various salts, with the physical properties largely dependent on the counter cations present. These salts typically appear as crystalline solids with colors ranging from yellow to green, reflecting the d-d transitions in the nickel(II) center. The electronic structure of the tetrachloronickelate(2-) ion contributes to its characteristic spectroscopic properties and reactivity patterns.

Table 1: Key Properties of Tetrachloronickelate(2-)

Property	Value	Source
Molecular Formula	Cl₄Ni²⁻
Molecular Weight	200.5 g/mol
Charge	-2
Geometry	Tetrahedral
Color of Salts	Yellow to green (varies with counter cation)	Derived from Ni(II) chemistry
Classification	Perchlorometallate anion, Nickel coordination entity
Database Identifiers	PubChem CID: 5202793, CHEBI:30387

Synthesis and Derivatives

Preparation Methods

The synthesis of tetrachloronickelate(2-) compounds typically involves the reaction of nickel(II) chloride with excess chloride ions, often provided by hydrochloric acid or alkali metal chlorides. The formation of the tetrachloro complex is favored in conditions with high chloride concentration, which drives the equilibrium toward the tetrahedral species. Different synthetic routes may be employed depending on the desired counter cation and the specific application requirements.

Common Derivatives and Salts

Several important salts containing the tetrachloronickelate(2-) anion have been documented in the literature. These compounds differ in their physical properties, stability, and applications based on the nature of the counter cations.

Diammonium Tetrachloronickelate

Diammonium tetrachloronickelate(2-), with the formula (NH₄)₂[NiCl₄], has a molecular weight of 236.6 g/mol and consists of two ammonium cations paired with the tetrachloronickelate(2-) anion. This compound is listed in chemical databases with the PubChem CID 44149858 and appears to be subject to regulatory restrictions under REACH (Registration, Evaluation, Authorization and Restriction of Chemicals) as indicated by its EC designation.

The compound has been identified with CAS number 99587-11-8 and EINECS (European Inventory of Existing Commercial Chemical Substances) number 308-989-3. These regulatory identifications suggest potential hazards associated with this compound, necessitating careful handling and use in accordance with safety guidelines.

Tetraethylammonium Tetrachloronickelate(II)

Tetraethylammonium tetrachloronickelate(II), represented by the formula [(C₂H₅)₄N]₂[NiCl₄], is another significant derivative. This compound has a higher molecular weight of 461.01 g/mol due to the larger tetraethylammonium counter cations.

Physical properties of this compound include:

• Melting point: >300°C

• CAS Number: 5964-71-6

• EC Number: 624-087-5

This salt is particularly noted for its stability and has been used in various applications including catalysis and as a precursor for other nickel compounds.

Table 2: Comparison of Tetrachloronickelate(2-) Salts

Property	Tetrachloronickelate(2-)	Diammonium Tetrachloronickelate	Tetraethylammonium Tetrachloronickelate(II)
Formula	[NiCl₄]²⁻	(NH₄)₂[NiCl₄]	[(C₂H₅)₄N]₂[NiCl₄]
Molecular Weight	200.5 g/mol	236.6 g/mol	461.01 g/mol
CAS Number	-	99587-11-8	5964-71-6
EC Number	-	308-989-3	624-087-5
Melting Point	-	-	>300°C
PubChem CID	5202793	44149858	-